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Compound of Interest

3-(1-
Cyanocyclobutyl)propanoicacid

Compound Name:

Cat. No.: B13596342

Get Quote

\ J

CAS: 1936563-97-1 Formula: CsH11NO2 Molecular Weight: 153.18 g/mol Role: Advanced
Pharmacophore Scaffold & Metabolic Blocker

Introduction: The Gem-Disubstituted Imperative

In modern drug discovery, the transition from flat, aromatic-heavy structures to three-
dimensional, sp3-rich architectures (high Fsp3) is critical for improving solubility and target
selectivity. 3-(1-Cyanocyclobutyl)propanoic acid represents a high-value "gem-disubstituted"
scaffold.

Unlike simple alkyl chains, the 1,1-disubstituted cyclobutane core provides two distinct
medicinal chemistry advantages:

o Conformational Restriction: The cyclobutane ring locks the propanoic acid tail and the nitrile
group into a specific vector, reducing the entropic penalty upon binding to a protein target
(e.g., a kinase pocket).

» Metabolic Blocking: The quaternary carbon at the 1-position prevents oxidative metabolism
(e.g., hydroxylation) that typically occurs at tertiary centers, extending the half-life of the final
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drug candidate.

This compound is increasingly relevant in the synthesis of JAK inhibitors (similar to the
cyclobutyl core in Abrocitinib) and RORyt inverse agonists, where rigidified linkers are essential
for potency.

Synthetic Architecture

The synthesis of CAS 1936563-97-1 requires the precise formation of a quaternary center on a
strained ring. The most robust industrial route utilizes a Michael Addition strategy, avoiding the
use of unstable halo-alkyl intermediates.

Core Synthetic Protocol (Michael Addition Route)

Reagents:

Starting Material: Cyclobutanecarbonitrile (CAS 4426-11-3)

Electrophile:tert-Butyl acrylate or Ethyl acrylate

Base: Lithium Diisopropylamide (LDA) or Lithium Hexamethyldisilazide (LIHMDS)

Solvent: Anhydrous THF (Tetrahydrofuran)

Step-by-Step Methodology:

e Enolate Formation:

o Charge a cryo-reactor with anhydrous THF and cool to -78°C.
o Add LiIHMDS (1.1 eq) dropwise.

o Slowly add Cyclobutanecarbonitrile (1.0 eq). The steric strain of the cyclobutane ring
makes the a-proton slightly less acidic (pKa ~25), requiring a strong, non-nucleophilic
base to generate the lithiated nitrile species quantitatively.

o Critical Control Point: Maintain temperature below -70°C to prevent ring-opening or
polymerization.
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» Michael Addition:
o Add tert-Butyl acrylate (1.2 eq) dropwise to the lithiated species.

o Allow the reaction to warm slowly to 0°C over 2 hours. The "hard" lithium enolate attacks

the "soft" electrophile (acrylate) at the 3-carbon.
o Quench: Add saturated NH4Cl solution. Extract with Ethyl Acetate.
o Ester Hydrolysis:

o Dissolve the intermediate (tert-butyl 3-(1-cyanocyclobutyl)propanoate) in Dichloromethane
(DCM).

o Add Trifluoroacetic acid (TFA) (10 eq) at 0°C to cleave the tert-butyl ester selectively
without hydrolyzing the nitrile.

o Alternative for Ethyl Ester: Use LIOH in THF/Water, but monitor carefully to avoid

hydrolyzing the nitrile to a primary amide.
 Purification:

o The final acid is purified via crystallization from Heptane/EtOAc or Acid-Base extraction.

Visualization: Synthetic Workflow
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Caption: Figure 1. Convergent synthesis of CAS 1936563-97-1 via Michael Addition to

construct the quaternary center.
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Analytical Specifications & Quality Control

To ensure the integrity of this building block for GMP manufacturing, specific analytical markers
must be verified.

Key Analytical Parameters

Test Specification Rationale
012.1 (s, 1H, COOH), 6 2.4- Confirms the integrity of the
1H NMR (DMSO-ds) 2.6 (m, Cyclobutane), 8 1.9-2.1  cyclobutane ring and the
(m, Linker) carboxylic acid.

The quaternary carbon shift is
Quaternary C at ~35-40 ppm; ) ]
13C NMR o diagnostic for the 1,1-
Nitrile C at ~120-124 ppm. ) o
disubstitution pattern.

The nitrile stretch is weak but
~2235 cm~1 (C=N stretch), o ) ]
IR Spectroscopy distinct; essential to ensure it
~1710 cm~1 (C=0 stretch). )
hasn't hydrolyzed to an amide.

Negative mode ionization is
LC-MS (ESI-) [M-H]- = 152.1 preferred for the carboxylic
acid.

Critical for subsequent
Water Content (KF) < 0.5% wiw coupling reactions (e.g.,
HATU/EDC couplings).

Impurity Profile

e Hydrolysis Impurity: 3-(1-carbamoylcyclobutyl)propanoic acid. (Result of nitrile hydrolysis).
o Decarboxylation Impurity: If heated excessively under acidic conditions.

o Regioisomer: 3-(2-cyanocyclobutyl)... (Unlikely with the Michael addition route but possible if
starting material is impure).

Therapeutic Utility & Pharmacophore Mapping
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The 3-(1-Cyanocyclobutyl)propanoic acid motif serves as a bioisostere for gem-dimethyl
groups but with added polarity and rigidity.

Structural Logic in Drug Design

o The Nitrile "Anchor": The cyano group is not just a spacer; it can accept hydrogen bonds or
interact with cysteine residues in the active site (reversible covalent inhibition).

e The Propanoic Tail: Provides a 3-carbon linker that positions the cyclobutane core at the
precise distance from the main pharmacophore (e.g., the hinge-binding motif of a kinase
inhibitor).

Application in JAK Inhibitors

In the context of JAK1/JAK2 inhibitors (like Abrocitinib or Baricitinib analogs), the cyclobutane
ring is often used to orient solubilizing groups or to fit into the solvent-exposed front of the ATP-
binding pocket. This specific acid can be coupled to an amine-bearing heteroaryl core to install
the "tail" of the inhibitor.
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Caption: Figure 2. Pharmacophore map showing how the cyclobutyl-nitrile motif functions as a

rigid, metabolic blocking unit in kinase inhibitors.

Handling & Stability

Storage: Store at 2-8°C under an inert atmosphere (Argon/Nitrogen). The nitrile group is
stable, but the carboxylic acid can undergo intermolecular condensation if stored improperly.

Safety: While not volatile, the compound contains a nitrile group. Treat as a potential cyanide
source under extreme hydrolytic or oxidative conditions. Use standard PPE (gloves, goggles,
fume hood).

Solubility: Soluble in DMSO, Methanol, and DCM. Sparingly soluble in water (unless pH > 7).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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